BE“GHE Foundational & Exploratory

Check Availability & Pricing

C.l. Pigment Yellow 155: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

CAS Number: 68516-73-4
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of C.I. Pigment Yellow 155 (CAS No. 68516-
73-4), a high-performance bisacetoacetarylide organic pigment. It covers its chemical and
physical properties, synthesis, crystallographic data, and toxicological profile, with a focus on
presenting quantitative data in a structured format. This document is intended for researchers,
scientists, and professionals in drug development who may encounter or utilize this compound
in their work.

Chemical and Physical Properties

C.I. Pigment Yellow 155 is a brilliant, greenish-yellow pigment known for its excellent fastness
properties. It belongs to the disazo class of organic pigments.[1]

Table 1: General and Physical Properties of C.l. Pigment Yellow 155
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Property Value Reference(s)
C.l. Name Pigment Yellow 155 [2]
C.I. Number 200310 [2]
Chemical Class Bisacetoacetarylide [3]
Molecular Formula Cs4H32NeO12 [2]
Molecular Weight 716.65 g/mol [2]
Appearance Yellow Powder [4]
Density 1.3-1.5g/cm? [4]
Specific Surface Area 50 m3/g [5]

Oil Absorption

35 - 50 ml/100g

[3]

pH Value

50-7.0

[3]

Table 2: Fastness and Resistance Properties of C.I. Pigment Yellow 155

Property

Rating/Value

Reference(s)

Heat Resistance

180 - 300 °C

[3][5]

Light Fastness (Full Shade)

7-8 (on a scale of 1-8)

[3]

Weather Resistance

Good

[1]

Acid Resistance

5 (on a scale of 1-5)

[3]

Alkali Resistance

5 (on a scale of 1-5)

[3]

Water Resistance

5 (on a scale of 1-5)

[3]

Solvent Resistance

Good

[5]

Migration Resistance

5 (on a scale of 1-5)

[3]

Synthesis
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The synthesis of C.I. Pigment Yellow 155 is a multi-step process involving diazotization and
an azo coupling reaction. The primary raw materials are Dimethyl 2-aminoterephthalate and
N,N'-1,4-phenylenebis(3-oxobutanamide) (acetoacetyl-p-phenylenediamine).

Synthesis Pathway

The overall synthetic pathway can be represented as follows:

Step 1: Diazotization

Dimethyl 2-aminoterephthalate

NaNOz2, HCI, 0-5°C

Step 2: Azo Coupling

Diazonium Salt Acetoacetyl-p-phenylenediamine

Coupling Reaction

Pigment Yellow 155

Click to download full resolution via product page

Caption: Synthesis of C.I. Pigment Yellow 155.

Experimental Protocol (Representative)

The following is a representative experimental protocol based on information from patent
literature. Note that specific conditions and reagents may vary.

Step 1: Preparation of the Diazo Component Solution

¢ In a suitable reaction vessel, charge water, hydrochloric acid, and acetic acid.
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Slowly add Dimethyl 2-aminoterephthalate to the acid solution with stirring.

Cool the resulting slurry to 0-5°C using an ice bath.

Prepare a solution of sodium nitrite in water.

Slowly add the sodium nitrite solution to the cooled slurry of Dimethyl 2-aminoterephthalate
while maintaining the temperature between 0-5°C to form the diazonium salt solution. The
reaction is typically monitored for completion using a starch-iodide test for excess nitrous
acid.

Step 2: Preparation of the Coupling Component Solution

 |In a separate vessel, dissolve N,N'-1,4-phenylenebis(3-oxobutanamide) in an aqueous
alkaline solution (e.g., sodium hydroxide solution).

» Adjust the pH of the solution as necessary with acetic acid or another suitable acid to form a
fine suspension or solution of the coupling component.

Step 3: Azo Coupling Reaction

The diazonium salt solution from Step 1 is slowly added to the coupling component solution
from Step 2. Alternatively, both solutions can be simultaneously added to a vessel containing
a buffer solution.

The temperature of the reaction mixture is maintained at a low temperature, typically below
20°C.

The pH of the reaction is carefully controlled, often in the range of 4.5-6.0, by the addition of
a buffer or a dilute acid/base.

The coupling reaction proceeds to form the crude Pigment Yellow 155 as a precipitate.

Step 4: Post-Treatment and Isolation

e The crude pigment slurry is often heated to a higher temperature (e.g., 90-95°C) for a period
of time to promote crystal growth and improve pigment properties.
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e The pigment is then isolated by filtration.
e The filter cake is washed thoroughly with water to remove residual salts and impurities.
e The final product is dried in an oven to yield C.I. Pigment Yellow 155 as a fine powder.

Crystallography

The crystal structure of C.I. Pigment Yellow 155 has been determined by X-ray diffraction. The
molecule exists in the bisketohydrazone tautomeric form, which is stabilized by intramolecular
hydrogen bonding.

Table 3: Crystallographic Data for C.l. Pigment Yellow 155

Parameter Value Reference(s)
Crystal System Triclinic 6]
Space Group P-1 [6]
a (h) 8.012(2) 6]
b (A) 9.123(2) 6]
c (A) 12.156(3) [6]
a () 85.12(3) 6]
B () 81.34(3) [6]
y () 73.18(3) [6]
Volume (A3) 834.1(4) [6]
z 1 [6]

The molecular structure features a nearly planar conformation, which contributes to its high
performance as a pigment.

Spectroscopic Data
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Detailed spectroscopic data for C.l. Pigment Yellow 155 is not widely available in the public
domain. However, based on its chemical structure, the following spectral characteristics can be
anticipated:

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for N-H stretching (around 3200-3400 cm~1), C=0 stretching of the ester and amide
groups (in the range of 1650-1750 cm~1), C=C stretching of the aromatic rings (around 1450-
1600 cm~1), and N=N stretching of the azo group (around 1400-1450 cm~1). An entry for the
IR spectrum of Pigment Yellow 155 exists in the Infrared and Raman Users Group (IRUG)
spectral database.[7]

o UV-Visible Spectroscopy: In the solid state (as a dispersion), it exhibits a strong absorbance
in the blue region of the visible spectrum, leading to its brilliant yellow appearance. The Amax
is expected to be in the range of 400-450 nm.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectra would
provide detailed information about the molecular structure. The *H-NMR spectrum would
show signals corresponding to the aromatic protons, the N-H protons of the amide groups,
and the methyl protons of the ester and acetoacetyl groups. Due to its low solubility,
obtaining high-resolution NMR spectra in common solvents is challenging.

Toxicological Profile

The toxicological data for C.l. Pigment Yellow 155 is limited. However, extensive data is
available for the class of diarylide yellow pigments, which are generally considered to have a
low order of toxicity due to their very low solubility in water and biological media.

Table 4: Toxicological Data for Diarylide Yellow Pigments (as a class)
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Endpoint Result Reference(s)

Acute Oral Toxicity (LDso, rat) > 2000 mg/kg bw

Skin Irritation Non-irritating

Eye Irritation Minimally irritating

Skin Sensitization Not a sensitizer

Mutagenicity (Ames Test) Generally non-mutagenic
Carcinogenicity No evidence of carcinogenicity

It is important to note that while diarylide pigments themselves are considered non-toxic, some
older pigments in this class based on 3,3'-dichlorobenzidine can release this carcinogen at
temperatures above 200°C. C.l. Pigment Yellow 155 is not based on 3,3'-dichlorobenzidine.[2]

Ecotoxicity

Due to their extremely low water solubility, diarylide pigments are not expected to be
bioavailable to aquatic organisms and are therefore considered to have a low potential for
environmental toxicity. They are not readily biodegradable but also have a low potential for

bioaccumulation.

Applications and Performance Testing

C.I. Pigment Yellow 155 is a high-performance pigment used in demanding applications where
excellent lightfastness, heat stability, and resistance to migration are required. Its primary
applications are in the coloration of plastics, printing inks, and coatings.[1]

Performance Testing Workflow

The following diagram illustrates a typical workflow for evaluating the performance of C.I.
Pigment Yellow 155 in a plastic application.
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Evaluation Metrics

Heat Stability Test
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Lightfastness Test

Migration Test

Click to download full resolution via product page
Caption: Performance Testing Workflow in Plastics.
Experimental Protocol for Performance Testing in Plastic (Example: HDPE)
e Compounding:
o Dry the High-Density Polyethylene (HDPE) resin to the recommended moisture content.

o Pre-mix the C.l. Pigment Yellow 155 powder with the HDPE resin at a specified
concentration (e.g., 0.1% for full shade, or a combination with TiO2 for tints).

o Melt-compound the mixture using a twin-screw extruder at a specified temperature profile
(e.g., 180-220°C).

e Specimen Preparation:

o Injection mold the compounded pellets into standard test plaques (e.g., 2mm or 3mm
thickness) under controlled conditions of temperature and pressure.

e Performance Evaluation:
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o Colorimetric Analysis: Measure the color coordinates (L, a, b, C, h°) of the plaques using a
spectrophotometer.

o Heat Stability: Expose the colored plagues to a series of increasing temperatures in an
oven for a fixed duration (e.g., 5 minutes at each temperature step from 200°C to 300°C).
Evaluate the color change (AE*) at each step.

o Lightfastness: Expose the plaques to a xenon arc lamp according to a standard test
method (e.g., ISO 4892-2). Evaluate the color change at specified intervals.

o Migration Resistance: Place a colored plaque in contact with an uncolored PVC plaque
under a defined pressure and temperature for a set time (e.g., 24 hours at 80°C). Assess
the extent of color transfer to the PVC plaque.

Conclusion

C.I. Pigment Yellow 155 is a high-performance bisacetoacetarylide pigment with a well-
defined chemical structure and excellent fastness properties. Its low toxicity profile, typical of
this class of pigments, makes it a suitable colorant for a wide range of applications. This guide
provides a consolidated source of technical information to aid researchers and scientists in
understanding and potentially utilizing this compound. Further research to obtain and publish
detailed spectroscopic and specific toxicological data for this particular CAS number would be
beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [C.I. Pigment Yellow 155: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429796#c-i-pigment-yellow-155-cas-number-68516-
73-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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